Cas no 135768-83-1 (14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol,(16a,17a)- (9CI))
135768-83-1 structure
Product Name:14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol,(16a,17a)- (9CI)
CAS No:135768-83-1
MF:C20H26O3
MW:314.418646335602
CID:150147
PubChem ID:15967764
Update Time:2025-04-19
14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol,(16a,17a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol,(16a,17a)- (9CI)
- CYCLOTRIOL
- (16-α,17-α)-14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol
- 14,17α-ethanoestra-1,3,5(10)-trien-3,16α,17β-triol
- 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol, (16-α,17-α)-
- 14alpha,17alpha-Ethano-1,3,5(10)-estratriene-3,16alpha,17-β-triol
- CCRIS 6527
- Zk 136295
- 743NA857FA
- (1S,2R,11S,14S,15R,16R)-14-methylpentacyclo[13.2.2.01,14.02,11.05,10]nonadeca-5(10),6,8-triene-7,15,16-triol
- 14,17.ALPHA.-ETHANO-1,3,5(10)-ESTRATRIENE-3,16.ALPHA.,17.BETA.-TRIOL
- 14,21-CYCLO-19-NORPREGNA-1,3,5(10)-TRIENE-3,16,17-TRIOL, (16.ALPHA.,17.ALPHA.)-
- ZK-136295
- 14alpha,17alpha-Ethano-1,3,5(10)-estratriene-3,16alpha,17-beta-triol
- Q27896584
- SCHEMBL259537
- (16alpha,17alpha)-14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol
- (16.ALPHA.,17.ALPHA.)-14,21-CYCLO-19-NORPREGNA-1,3,5(10)-TRIENE-3,16,17-TRIOL
- 135768-83-1
- UNII-743NA857FA
- ZK-136295, (+)-
- 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol, (16-alpha,17-alpha)-
- (16-alpha,17-alpha)-14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol
- DTXSID00929146
-
- Inchi: 1S/C20H26O3/c1-18-7-6-15-14-4-3-13(21)10-12(14)2-5-16(15)19(18)8-9-20(18,23)17(22)11-19/h3-4,10,15-17,21-23H,2,5-9,11H2,1H3/t15-,16-,17-,18+,19+,20+/m1/s1
- InChI Key: PAMNOUDFJQSYMD-MUJBESKKSA-N
- SMILES: O[C@@]12CC[C@]3(C[C@H]1O)[C@@H]1CCC4C=C(C=CC=4[C@H]1CC[C@@]32C)O
Computed Properties
- Exact Mass: 314.18800
- Monoisotopic Mass: 314.188195
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- XLogP3: 3.1
Experimental Properties
- Density: 1.31
- Boiling Point: 495.6°C at 760 mmHg
- Flash Point: 231°C
- Refractive Index: 1.659
- PSA: 60.69000
- LogP: 3.11420
14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,16,17-triol,(16a,17a)- (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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